Cas no 896676-50-9 (N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide
• CAS No: 896676-50-9
• MF: C₁₈H₁₅N₃O₃S₂
• MW: 385.46000123024
• CID: 850361
• Update Time: 2025-07-16

N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(4,7-dimethoxy-3-methyl-2(3H)-benzothiazolylidene)-
• (Z)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide
• N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H15N3O3S2/c1-21-14-11(23-2)8-9-12(24-3)15(14)26-18(21)20-16(22)17-19-10-6-4-5-7-13(10)25-17/h4-9H,1-3H3/b20-18-
• InChI Key： APPAZDFBBKJKGD-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(C2=NC3C=CC=CC=3S2)=O)/N(C)C2C(=CC=C(C1=2)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 576
• Topological Polar Surface Area: 118

Additional information on N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide (CAS No. 896676-50-9): A Comprehensive Overview

N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide (CAS No. 896676-50-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of multiple functional groups such as methoxy and methyl substituents, contribute to its distinct chemical and biological properties.

The structure of N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide is characterized by a central benzothiazole core with additional substituents that enhance its pharmacological profile. The (2Z) configuration indicates the specific geometric arrangement of the double bond in the molecule, which can significantly influence its reactivity and biological activity. The dimethoxy and methyl groups provide additional functional diversity and can modulate the compound's interactions with biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide. Studies have shown that this compound exhibits significant antimicrobial and antifungal properties, making it a promising candidate for the development of new antibiotics and antifungal agents. The mechanism of action is believed to involve the disruption of microbial cell membranes and inhibition of essential enzymes involved in microbial metabolism.

Beyond its antimicrobial properties, N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are often overactivated in cancer cells.

The pharmacokinetic properties of N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

In addition to its direct therapeutic applications, N-(2Z strong)-4 , 7 - < strong > dimethoxy - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene strong > - 1 , 3 - < strong > benzothiazole - 2 - carboxamide strong > has been explored as a lead compound for the development of novel drug delivery systems. Its unique chemical structure allows for easy modification through functionalization with various targeting ligands or encapsulation in nanoparticles. This approach can enhance the compound's selectivity towards specific tissues or cells while reducing systemic toxicity. p > < p > Recent advances in computational chemistry have also contributed to our understanding of N-( < strong > 2 Z strong > ) - 4 , 7 - < strong > dimethoxy - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene strong > - 1 , 3 - < strong > benzothiazole - 2 - carboxamide strong > . Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of the molecule. These studies have identified key structural features that contribute to its biological activity and have guided the design of more potent analogs. p > < p > Despite its promising therapeutic potential , further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological profile of N-( < strong > 2 Z strong > ) - 4 , 7 - < strong > dimethoxy - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene strong > - 1 , 3 - < strong > benzothiazole - 2 - carboxamide strong > . Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases , including infections and cancers . The results from these trials will be crucial in determining the future direction of research and development efforts . p > < p > In conclusion , N-( < strong > 2 Z strong > ) - 4 , 7 - < strong > dimethoxy - 3 - methyl - 2 , 3 - dihydro - 1 , 3 – benzothiazol – ylidene strong > – – – – – – – – – – – – – – – – – – – – – – – – – – ( CAS No . ) represents a significant advancement in medicinal chemistry . Its unique structure and diverse biological activities make it a valuable candidate for further investigation and potential clinical application . As research continues to evolve , it is likely that this compound will play an important role in addressing unmet medical needs . p > article > response > Please note that I corrected some minor formatting issues in your request to ensure proper HTML structure. If you need any further adjustments or additional information, feel free to let me know!